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Cat. No.: B3381632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethylheptanal, a branched-chain aliphatic aldehyde with the molecular formula C9H18O, is

a volatile organic compound with potential applications in the flavor and fragrance industry.[1]

[2] Its chemical structure, characterized by an ethyl group at the third position of a heptanal

chain, suggests a complex and nuanced olfactory profile. While specific research on 3-
Ethylheptanal is limited, its properties can be inferred from the broader class of C9 aldehydes

and other branched aldehydes, which are known for their powerful and diverse aromas.[3][4][5]

[6] This document provides detailed application notes and protocols for the research and

development of 3-Ethylheptanal in flavor and fragrance chemistry.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 3-Ethylheptanal is
fundamental for its application.
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Property Value Source

Molecular Formula C9H18O PubChem[1]

Molecular Weight 142.24 g/mol PubChem[1]

CAS Number 2570-97-0 CymitQuimica[7]

Appearance Colorless liquid (inferred) General aldehyde properties

LogP 3.2 PubChem[1]

Boiling Point
194°C (estimated for C9

aldehydes)
ScenTree[8]

Vapor Pressure
0.39978 mmHg @ 20°C (for

Nonanal)
ScenTree[8]

Olfactory Profile and Sensory Evaluation
The scent profile of 3-Ethylheptanal is not well-documented in publicly available literature.

However, based on the characteristics of other C9 aldehydes and branched aldehydes, a

hypothetical profile can be constructed. Nonanal (a straight-chain C9 aldehyde) is described as

having fatty, citrus (orange), and green notes with waxy, rose-like nuances.[3] Branched

aldehydes often introduce unique facets to the scent profile.

Comparative Sensory Profile of C9 Aldehydes
To provide context, the following table summarizes the known sensory properties of related C9

aldehydes.
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Compound Structure
Odor
Description

Odor
Detection
Threshold (in
air)

Source

Nonanal
Straight-chain C9

Aldehyde

Fatty, citrus

(orange), green,

waxy, rose-like

1.188 ng/L ScenTree[8]

Octanal
Straight-chain C8

Aldehyde

Powerful,

scratchy, orange-

like fat

0.17 ppb

PubMed

Central[9],

Scentspiracy[5]

Decanal
Straight-chain

C10 Aldehyde

Strong, waxy,

orange peel,

floral

-
delaceyplace.co

m[4]

Protocol for Sensory Evaluation of 3-Ethylheptanal
This protocol outlines a standard method for determining the olfactory characteristics of a

fragrance ingredient like 3-Ethylheptanal.

Objective: To determine the odor profile and detection threshold of 3-Ethylheptanal.

Materials:

3-Ethylheptanal (95% purity or higher)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Olfactometer (optional, for threshold determination)

Panel of trained sensory analysts (minimum of 8)

Odor-free evaluation room

Procedure:
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Preparation of Dilutions: Prepare a series of dilutions of 3-Ethylheptanal in the chosen

solvent (e.g., 10%, 1%, 0.1%, 0.01% in diethyl phthalate).

Odor Profile Evaluation:

Dip smelling strips into each dilution.

Allow the solvent to evaporate for a few seconds.

Present the strips to the sensory panel in a randomized order.

Panelists should describe the odor characteristics at different time intervals (top note,

middle note, base note).

Descriptors should be recorded and compiled to create a comprehensive odor profile.

Odor Detection Threshold Determination (using ascending concentration series):

Prepare a more extensive dilution series, starting below the anticipated threshold.

Use a three-alternative forced-choice (3-AFC) method, where two blanks (solvent only)

and one sample are presented.

The threshold is the concentration at which a statistically significant portion of the panel

can correctly identify the sample.

Application in Fragrance Formulations
Aldehydes are known to add a "sparkle" and lift to fragrance compositions.[4] Due to its

branched structure, 3-Ethylheptanal could provide a unique character to floral, citrus, and

green fragrance accords.

Protocol for Incorporation into a Simple Eau de Toilette
Base
Objective: To evaluate the effect of 3-Ethylheptanal in a basic fragrance structure.

Materials:
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3-Ethylheptanal (1% dilution in ethanol)

Simple fragrance base (e.g., a blend of synthetic floral and citrus notes like Linalool,

Limonene, and Hedione in ethanol)

Perfumer's ethanol (95%)

Glass beakers and pipettes

Brown glass bottles for storage

Procedure:

Preparation of the Accord: Create a simple floral-citrus accord by blending Linalool (4 parts),

Limonene (2 parts), and Hedione (4 parts).

Incorporation of 3-Ethylheptanal:

Prepare several variations of the fragrance base with different concentrations of the 1% 3-
Ethylheptanal dilution (e.g., 0.1%, 0.5%, 1.0% of the final composition).

A control sample without 3-Ethylheptanal should also be prepared.

Maturation: Allow the blends to mature in a cool, dark place for at least 48 hours.

Evaluation:

Evaluate the different blends on smelling strips and on skin.

Note the impact of 3-Ethylheptanal on the top notes, heart, and dry-down of the

fragrance.

Assess aspects like lift, diffusion, and the introduction of novel facets.

Diagrams
Olfactory Signal Transduction Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3381632?utm_src=pdf-body
https://www.benchchem.com/product/b3381632?utm_src=pdf-body
https://www.benchchem.com/product/b3381632?utm_src=pdf-body
https://www.benchchem.com/product/b3381632?utm_src=pdf-body
https://www.benchchem.com/product/b3381632?utm_src=pdf-body
https://www.benchchem.com/product/b3381632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3381632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Odorant Molecule
(e.g., 3-Ethylheptanal)

Olfactory Receptor

Binds to

G-protein (Gαolf)

Activates

Adenylyl Cyclase III

Activates

cAMP

Converts ATP to

ATP

Cyclic Nucleotide-Gated
Ion Channel

Opens

Ca²⁺ / Na⁺ Influx

Depolarization

Action Potential to Brain

Click to download full resolution via product page

Caption: A generalized olfactory signal transduction cascade.

Experimental Workflow for Fragrance Evaluation
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Caption: A typical workflow for evaluating a new fragrance ingredient.

Stability and Safety
The stability of aldehydes in fragrance formulations can be a concern, as they can be prone to

oxidation.[5] It is recommended to store 3-Ethylheptanal under an inert atmosphere and in a

cool, dark place. The use of antioxidants in fragrance compositions containing aldehydes may

also be beneficial.

For safety, standard laboratory practices should be followed, including the use of personal

protective equipment. The safety data sheet (SDS) for 3-Ethylheptanal should be consulted

for detailed handling and disposal information.

Conclusion
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While specific data on 3-Ethylheptanal is not extensively available, its potential as a valuable

ingredient in flavor and fragrance applications is evident from the study of related C9 and

branched aldehydes. The protocols and information provided here offer a framework for

researchers and developers to explore the unique olfactory characteristics of this compound

and to assess its performance in various formulations. Further research, particularly in sensory

analysis and application testing, is warranted to fully elucidate the profile and potential of 3-
Ethylheptanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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